Cas no 579-13-5 (oligomycin A)

oligomycin A structure

Product Name:oligomycin A

CAS No:579-13-5

MF:C₄₅H₇₄O₁₁

MW:791.0625

MDL:MFCD00065705

CID:371668

PubChem ID:24886820

Update Time:2024-10-28

oligomycin A Chemical and Physical Properties

Names and Identifiers

- Spiro[2,26-dioxabicyclo[23.3.1]nonacosa-4,18,20-triene-27,2'-[2H]pyran]-3,9,13-trione,22-ethyl-3',4',5',6'-tetrahydro-7,11,14,15-tetrahydroxy-6'-[(2R)-2-hydroxypropyl]-5',6,8,10,12,14,16,28,29-nonamethyl-,(1R,2'R,4E,5'S,6S,6'S,7R,8S,10R,11R,12S,14R,15S,16R,18E,20E,22R,25S,28S,29R)-
- Oligomycin A from Streptomyces diastatochromogenes
- oligomycin A
- Spiro[2,26-dioxabicyclo[23.3.1]nonacosa-4,18,20-triene-27,2'-[2H]pyran]-3,9,13-trione,22-ethyl...
- Spiro[2,26-dioxabicyclo[23.3.1]nonacosa-4,18,20-triene-27,2'-[2H]pyran]-3,9,13-trione,22-ethyl-3',4',5',6'-tetrahydro-7,11,14
- Spiro[2,26-dioxabicyclo[23.3.1]nonacosa-4,18,20-triene-27,2'-[2H]pyran]-3,9,13-trione,22-ethyl-3',4',5',6'-tetrahydro-7,11,14,15-tetrahydroxy-6'-[(2R)-2-hydroxypropyl]-5',6,8,10,12,14,16,28,29-nonamet
- (1R,4E,5'S,6S,6'S,7R,8S,10R,11R,12S,14R,15S,16R,18E,20E,22R,25S,27R,28S,29R)-22-ethyl-7,11,14,15-tetrahydroxy-6'-[(2R)-2-hydroxypropyl]-5',6,8,10,12,14,16,28,29-nonamethyl-3',4',5',6'-tetrahydro-3H,9H,13H-spiro[2,26-dioxabicyclo[23.3.1]nonacosa-4,18,20-triene-27,2'-pyran]-3,9,13-trione
- MCH 32
- Oligomycin A, Streptomyces diastatochromogenes.
- OLIGOMYCIN A,STREPTOMYCES DIASTATOCHROMOGENES
- OLIGOMYCIN,STREPTOMYCES DIASTATOCHROMOGENES
- s1478
- (1R,4E,5'S,6S,6'S,7R,8S,10R,11R,12S,14R,15S,16R,18Z,20Z,22R,25S,27R,28S)-22-Ethyl-7,11,14,15-tetrahy
- Levofloxacin heMihydrat
- DTXSID80891317
- NSC-717694
- AC-35836
- CHEMBL1255855
- EX-A2133
- HY-16589
- CS-0007502
- OLIGOMYCIN A [MI]
- MCH-32
- 579-13-5
- (1R,4E,5'S,6S,6'S,7R,8S,10R,11R,12S,14R,15S,16R,18E,20E,22R,25S,27R,28S,29R)-22-ethyl-7,11,14,15-tetrahydroxy-6'-[(2R)-2-hydroxypropyl]-5',6,8,10,12,14,16,28,29-nonamethylspiro[2,26-dioxabicyclo[23.3.1]nonacosa-4,18,20-triene-27,2'-oxane]-3,9,13-trione
- Q27236113
- EINECS 209-437-3
- NSC 717694
- SCHEMBL21863699
- (1R,4E,5'S,6S,6'S,7R,8S,10R,11R,12S,14R,15S,16R,18E,20E,22R,25S,27R,28S,29R)-22-ethyl-7,11,14,15-tetrahydroxy-6'-((R)-2-hydroxypropyl)-5',6,8,10,12,14,16,28,29-nonamethyl-3',4',5',6'-tetrahydro-2,26-dioxaspiro[bicyclo[23.3.1]nonacosane-27,2'-pyran]-4,18,20-triene-3,9,13-trione
- BS-17677
- DTXCID301030473
- 05HQS4AI99
- (1R,4E,5'S,6S,6'S,7R,8S,10R,11R,12S,14R,15S,16R,18E,20E,22R,25S,27R,28S,29R)-22-ethyl-7,11,14,15-tetrahydroxy-6'-((2R)-2-hydroxypropyl)-5',6,8,10,12,14,16,28,29-nonamethyl-3',4',5',6'-tetrahydro-3H,9H,13H-spiro(2,26-dioxabicyclo(23.3.1)nonacosa-4,18,20-triene-27,2'-pyran)-3,9,13-trione
- BRN 5702132
- BDBM50442906
- UNII-05HQS4AI99
- RP-32705
- OLIGOMYCIN-A
- CHEBI:28285
- AKOS037748854
- MDL： MFCD00065705
- Inchi： 1S/C45H74O11/c1-12-34-17-15-13-14-16-27(4)42(51)44(11,53)43(52)32(9)40(50)31(8)39(49)30(7)38(48)26(3)18-21-37(47)54-41-29(6)35(20-19-34)55-45(33(41)10)23-22-25(2)36(56-45)24-28(5)46/h13-15,17-18,21,25-36,38,40-42,46,48,50-51,53H,12,16,19-20,22-24H2,1-11H3/b14-13-,17-15-,21-18+/t25-,26-,27+,28+,29?,30-,31-,32-,33-,34-,35-,36-,38+,40+,41+,42-,44+,45-/m0/s1
- InChI Key： MNULEGDCPYONBU-WFTQPAASSA-N
- SMILES： O1[C@@]2([H])C([H])([H])C([H])([H])[C@]([H])(C([H])=C([H])C([H])=C([H])C([H])([H])[C@@]([H])(C([H])([H])[H])[C@@]([H])([C@](C([H])([H])[H])(C([C@@]([H])(C([H])([H])[H])[C@@]([H])([C@@]([H])(C([H])([H])[H])C([C@@]([H])(C([H])([H])[H])[C@@]([H])([C@@]([H])(C([H])([H])[H])C([H])=C([H])C(=O)O[C@]([H])(C2([H])C([H])([H])[H])[C@]([H])(C([H])([H])[H])[C@]21C([H])([H])C([H])([H])[C@]([H])(C([H])([H])[H])[C@]([H])(C([H])([H])[C@@]([H])(C([H])([H])[H])O[H])O2)O[H])=O)O[H])=O)O[H])O[H])C([H])([H])C([H])([H])[H] |c:66,t:12,16|
- BRN： 5702132

Computed Properties

Exact Mass: 790.52300
Monoisotopic Mass: 790.52311317g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 11
Heavy Atom Count: 56
Rotatable Bond Count: 3
Complexity: 1390
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 18
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 3
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 180
Surface Charge: 0
XLogP3: 7.1

Experimental Properties

Color/Form: Two crystalline forms
Density: 1.14
Melting Point: 150-151 ºC
Boiling Point: 886.3°C at 760 mmHg
Flash Point: 252.0±27.8 °C
Solubility: Soluble in DMSO, ethanol or acetone
PSA: 180.05000
LogP: 5.88260
Solubility: stay25At ℃solubility(g/100mlsolvent)
Merck: 13,6902

oligomycin A Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302
Warning Statement： P280-P305+P351+P338
Hazardous Material transportation number：UN 2811
WGK Germany：3
Hazard Category Code： 22-68/20/21/22-20/21/22
Safety Instruction： 36/37
FLUKA BRAND F CODES：3-10
RTECS：RK3328000
Hazardous Material Identification：
Packing Group：III
Hazard Level：6.1(b)
Safety Term：6.1(b)
Packing Group：III
Risk Phrases：R22; R68/20/21/22; R20/21/22
HazardClass：6.1(b)
PackingGroup：III
Storage Condition：Powder -20°C 3 years In solvent -80°C 6 months -20°C 1 month

oligomycin A Pricemore >>

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